Benzyltriphenylphosphonium borohydride

• InChI: InChI=1S/C25H22P.B/c1-5-13-22(14-6-1)21-26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25;/h1-20H,21H2;/q+1;-1
• InChI Key: ICVMMQSETPKHRH-UHFFFAOYSA-N
• Canonical SMILES: [B-].C1=CC=C(C=C1)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H22BP
• DSSTOX Substance ID: DTXSID90369911
• Molecular Weight: 364.2 g/mol
• CAS RN: 18117-29-8

Description

Benzyltriphenylphosphonium borohydride is a compound that has been studied in various contexts due to its interesting chemical properties and reactivity. It is related to a class of compounds where a benzyl group is attached to a triphenylphosphonium ion, forming a quaternary phosphonium center which can interact with various nucleophiles and participate in different chemical reactions .

Synthesis Analysis

The synthesis of related benzylphosphino-boranes and benzyl(N,N-dimethyl)amine-boranes has been achieved through reactions of chloroboranes with lithiated benzyl-phosphine, demonstrating the versatility of phosphine-boranes in synthetic chemistry . Additionally, benzyltriphenylphosphonium salts have been synthesized and used as precursors for various reactions, including the formation of benzyl radicals under pulse radiolysis conditions and as alkyl radical precursors in photoredox catalysis .

Molecular Structure Analysis

The molecular structure of benzyltriphenylphosphonium compounds has been extensively studied. For instance, the crystal and molecular structure of benzyltriphenylphosphonium iodide has been determined, revealing the orientation of the iodide ion with respect to the tetrahedral phosphonium center . Similarly, the structure of benzyltriphenylphosphonium chloride monohydrate has been elucidated, showing how the chloride ion is linked to a water molecule and how these units are further connected via hydrogen bonds and C-H···π interactions, forming a three-dimensional structure .

Chemical Reactions Analysis

Benzyltriphenylphosphonium salts are reactive and can participate in various chemical transformations. They have been used as reagents for the deprotection of dithioacetals , and their interaction with nucleophiles has been demonstrated in the formation of ylides and nucleophilic attack at the phosphonium center . The reaction of benzyltriphenylphosphonium ion with e_aq^− leads to the formation of benzyl radicals and triphenylphosphine , and these salts have also been employed in the synthesis of natural products using photoredox catalysis .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound and related compounds are influenced by the steric bulk around the boron center and the Lewis acidity of the borane. These factors affect the activation barrier for H_2 activation and the stabilization of the resulting onium-borohydride . Methyltriphenylphosphonium tetrahydroborate, a related compound, is a stable, selective, and versatile reducing agent that can reduce various functional groups and is influenced by the presence of Lewis acids .

Scientific Research Applications

Selective Reducing Agent

Benzyltriphenylphosphonium borohydride (BTPPB) is noted for its efficacy as a selective reducing agent. It is particularly useful in the reduction of imines, enamines, and in the reductive amination of aldehydes, demonstrating its versatility in organic synthesis (Hajipour, Mallakpour, & Najafi, 2001).

Oxidation and Deprotection Agent

In organic chemistry, BTPPB serves as an effective reagent for various oxidation processes. It is used for the deprotection of dithioacetals, showcasing its ability to facilitate reactions under mild conditions and with high efficiency (Hajipour, Pourmousavi, & Ruoho, 2004). Additionally, BTPPB is utilized in the oxidation of organic compounds like alcohols, thiols, and sulfides to their corresponding carbonyl, disulfide, and sulfoxide derivatives, highlighting its broad applicability (Hajipour & Mohammadpoor-Baltork, 2000).

Conversion of Chemical Compounds

BTPPB is instrumental in the conversion of various chemical compounds. For instance, it facilitates the conversion of oximes, phenylhydrazones, and semicarbazones to carbonyl compounds, demonstrating its role in complex chemical transformations (Hajipour, Mallakpour, Mohammadpoor-Baltork, & Backnejad, 2002).

Antitrypanosomal Activity

Interestingly, benzyltriphenylphosphonium salts, including BTPPB, have shown antitrypanosomal activity, particularly against Trypanosoma rhodesiense in infected mice. This application extends beyond typical chemical reactions, indicating potential biomedical applications (Kinnamon, Steck, & Rane, 1979).

Generation of Benzyl Radicals

BTPPB is involved in the generation of benzyl radicals, a process studied in the field of radiolysis. This illustrates its role in more specialized scientific research, specifically in the study of chemical reactions initiated by radiation (Horii, Fujita, Mori, & Taniguchi, 1979).

Safety and Hazards

Benzyltriphenylphosphonium borohydride is considered hazardous. It releases flammable gas in contact with water and causes severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

While specific future directions for Benzyltriphenylphosphonium borohydride are not available, borohydrides in general are receiving increasing interest within the energy storage field due to their extremely high hydrogen density and possible uses in batteries as solid-state ion conductors. They also show promise in the generation of hydrogen gas using the hydrolysis of sodium borohydride.

Mechanism of Action

Target of Action

Benzyltriphenylphosphonium borohydride is primarily used as a reducing agent in organic synthesis . Its primary targets are various organic compounds, particularly those containing carbonyl groups, imines, and enamines .

Mode of Action

The compound acts as a nucleophilic reducing agent . It donates a hydride ion (H-) to suitable functional groups in the target molecules . This nucleophilic attack results in the reduction of the target molecule . In the case of benzyltriphenylphosphonium salts, they can act as alkyl radical precursors under photoredox catalysis . Depending on substituents, the benzylic radicals may couple to form C–C bonds or abstract a hydrogen atom to form C–H bonds .

Biochemical Pathways

The specific biochemical pathways affected by this compound would depend on the specific target molecules being reduced. The general mechanism involves the transfer of a hydride ion to the target molecule, altering its oxidation state and potentially affecting downstream biochemical reactions .

Result of Action

The primary result of this compound’s action is the reduction of target molecules, which can lead to the formation of new compounds . For example, it has been used for the reduction of imines and enamines, and for the reductive amination of aldehydes .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of water can lead to the release of flammable gas . The compound is also sensitive to air and moisture, suggesting that it should be handled under inert gas and protected from moisture . The reaction conditions, such as temperature and solvent, can also impact the compound’s reactivity and the yield of the reaction .